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Compound Focus: 6-methyl-5,6-dihydro-2H-pyran-2-one

CAS No.: 10048-32-5

Cat. No.: S585792

Get Quote

Chemical Identifier Summary

The table below consolidates the key identifying information for 6-methyl-5,6-dihydro-2H-pyran-2-one

and its closely related enantiomer from the search results:

Property 6-methyl-5,6-dihydro-2H-pyran-2-one
(6R)-6-methyl-5,6-dihydro-2H-
pyran-2-one

CAS Registry
Number

108-54-3 [1] 119067-60-6 [2] [3]

Molecular Formula C6H8O2 [4] [1] C6H8O2 [2] [3]

Molecular Weight 112.13 g/mol [1] 112.127 g/mol (calculated);
112.12700 g/mol (Exact Mass) [3]

IUPAC Name 6-methyl-5,6-dihydro-2H-pyran-2-one [4]
[1]

(R)-6-methyl-5,6-dihydro-2H-pyran-
2-one [2]

Other
Names/Synonyms

5,6-Dihydro-6-methyl-2H-pyran-2-one;
6-Methyl-5,6-dihydropyran-2-one [1]

(R)-(-)-parasorbic acid; (R)-6-
methyl-5,6-dihydropyran-2-one [3]
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Property 6-methyl-5,6-dihydro-2H-pyran-2-one
(6R)-6-methyl-5,6-dihydro-2H-
pyran-2-one

Physical Form Information not available in search

results

Liquid [2]

Boiling Point 110 °C at 15 Torr [1] Information not available in search

results

Density 1.045±0.06 g/cm³ (Predicted) [1] Information not available in search

results

Spectral Data Availability

The search results indicate that obtaining a full set of spectral data for this specific compound online may be

difficult:

Limited Direct Data: None of the sources provided full experimental spectral data (e.g., 1H NMR,
13C NMR, IR, Mass spectra) for 6-methyl-5,6-dihydro-2H-pyran-2-one (108-54-3).
Related Compound Data: A 1H NMR spectrum is available for the very similar parent compound,
5,6-dihydro-2H-pyran-2-one (without the methyl group), which can serve as a useful reference [5].

Mass Spectrometry Example: One source contains mass spectrometry data for a different analog,
5,6-dihydro-4,6,6-trimethyl-2H-pyran-2-one, but this is not the target molecule [6].

Experimental Characterization Workflow

For comprehensive characterization of a compound like this, a standard workflow involves multiple

spectroscopic techniques as visualized below. The core characterization methods for an organic molecule

typically form a connected process, from initial sample analysis to final structure confirmation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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6. 2H-Pyran-2-one, 5,6-dihydro-4,6,6-trimethyl- [webbook.nist.gov]
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[https://www.smolecule.com/products/b585792#spectral-data-for-6-methyl-5-6-dihydro-2h-pyran-2-

one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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